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Cyflumetofen Technical Profile

The table below summarizes the core technical and regulatory data for Cyflumetofen.

Property Details

IUPAC Name 2-methoxyethyl (RS)-2-(4-tert-butylphenyl)-2-cyano-3-oxo-3-(α,α,α-
trifluoro-o-tolyl)propionate [1]

CAS RN 400882-07-7 [1]

Mode of Action (IRAC
Group)

Mitochondrial complex II electron transport inhibitor (Group 25A) [1]

Molecular Formula C₂₄H₂₄F₃NO₄ [1]

Molecular Mass 447.45 g/mol [1]

Year of First
Registration

2007 (Japan) [1]

EU Inclusion Expiry 15 October 2027 [1]
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Property Details

Physical State (at 20°C) White powder [1]

Water Solubility (at
20°C)

0.0281 mg/L (low) [1]

Log Pow (at 25°C) 4.3 (high) [1]

Mode of Action & Metabolic Activation

Cyflumetofen is a novel benzoylacetonitrile acaricide that operates through a unique mode of action for pest

control. It is a selective mitochondrial complex II inhibitor, which disrupts the electron transport chain in the

mitochondria of pest mites, leading to a loss of motor coordination, paralysis, and death [1] [2].

A key finding is that Cyflumetofen itself is a pro-acaricide. Its activity is dependent on metabolic

activation within the target mite. It is metabolized into its de-esterified form, known as AB-1, which is the

primary agent responsible for inhibiting complex II at extremely low concentrations [3]. This selective

activation contributes to its favorable safety profile for non-target organisms.

The following diagram illustrates this metabolic activation pathway and its effect.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 7 Tech Support

https://sitem.herts.ac.uk/aeru/iupac/Reports/1143.htm
https://sitem.herts.ac.uk/aeru/iupac/Reports/1143.htm
https://sitem.herts.ac.uk/aeru/iupac/Reports/1143.htm
https://www.smolecule.com/products/s641626?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/iupac/Reports/1143.htm
https://www.jstage.jst.go.jp/article/jpestics/37/3/37_J12-03/_article
https://www.smolecule.com/products/s641626?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/23382003/
https://www.smolecule.com/products/s641626?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Cyflumetofen
(Pro-acaricide)

Metabolism in Mite

AB-1
(De-esterified form)

Mitochondrial
Complex II

Inhibits

Disrupted Energy Production

Paralysis & Death

Click to download full resolution via product page

Stereoselective Environmental Behavior

Cyflumetofen is a chiral molecule, meaning it exists as two non-superimposable mirror-image forms

(enantiomers), typically referred to as (+)-CYF and (−)-CYF [4]. The commercial product is sold as a

racemic mixture (a 50:50 mix of both enantiomers) [1]. However, recent research highlights that these

enantiomers can behave differently in the environment, a phenomenon known as stereoselectivity.
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A 2023 study investigated the enantioselective degradation, bioaccumulation, and toxicity of Cyflumetofen

in earthworms (Eisenia foetida), a key non-target soil organism [4]. The main findings are summarized

below.

Aspect Finding Implication

Bioaccumulation Enantiomers selectively enriched in earthworms,
peaking at day 7 of exposure. (+)-CYF persisted

longer than (−)-CYF [4].

The two forms are not
processed equally; one

may pose a longer-term
environmental risk.

Toxicity Order (−)-CYF > Rac-CYF (Racemate) > (+)-CYF [4]. The (−)-enantiomer is
significantly more toxic to

earthworms than the (+)-
enantiomer.

Toxicity
Mechanism

Chronic exposure induced oxidative stress, altered
detoxification enzyme activity, and caused DNA

damage. Transcriptomic analysis revealed effects
on genetic information processing and signal

transduction pathways [4].

The toxicity manifests
through complex

physiological and genetic
disruptions.

The experimental workflow used in this study provides a robust methodology for assessing the

environmental risk of chiral pesticides and is detailed below.
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Start: Obtain Enantiomers

Separate (+)-CYF and (−)-CYF
from Rac-CYF

(using NP-HPLC)

Prepare Artificial Soil
contaminated with enantiomers

(5 mg/kg)

Expose Earthworms
(Eisenia foetida)

for 14 days

Sample at Intervals
(Day 0, 1, 3, 7, 14)

Analyze:
- Enantiomer Concentration (NP-HPLC)

- Protein & Enzyme Activity
- DNA Damage (Comet Assay)

- Transcriptomics (RNA Sequencing)
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Experimental Workflow Details:

Test Organism: Adult earthworms (Eisenia foetida) with well-developed clitella [4].
Exposure Setup: Earthworms were exposed to artificial soil contaminated with individual

enantiomers or the racemate at a concentration of 5 mg/kg. The test included a control group and
was conducted in triplicate [4].

Key Analytical Methods:
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Enantiomer Analysis: Concentrations of the enantiomers in soil and earthworm tissues were

determined using Normal-Phase High-Performance Liquid Chromatography (NP-HPLC) [4].
Biomarker Assays: Measured protein content, activities of oxidative stress enzymes (e.g.,

Superoxide Dismutase, Catalase), and detoxification enzymes (e.g., Glutathione S-transferase)
[4].

Genotoxicity: DNA damage was evaluated using the single-cell gel electrophoresis (Comet)
assay [4].

Transcriptomics: RNA sequencing was used to identify differentially expressed genes
(DEGs) and understand the toxic mechanisms at the molecular level [4].

Regulatory Status & Recent Approvals

Cyflumetofen is an approved active substance in several key markets, with its EU approval valid until 2027

[1]. It is not listed as a candidate for substitution in the EU, indicating it is not considered to have

particularly high risks compared to other substances [1].

Recent regulatory developments include:

Canada: In November 2024, Health Canada approved Nealta Miticide (containing cyflumetofen) for

controlling spider mites on greenhouse strawberries, tomatoes, peppers, and cucumbers. The
decision highlighted its value as a new mode of action for resistance management [5].

United States: The U.S. EPA has been actively reviewing and responding to petitions for
Cyflumetofen, with the most recent documents published in April 2024 [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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